![molecular formula C12H9BF3K B6300942 Potassium [1,1'-biphenyl]-3-yltrifluoroborate CAS No. 1456913-20-4](/img/structure/B6300942.png)
Potassium [1,1'-biphenyl]-3-yltrifluoroborate
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Overview
Description
Potassium is an alkali metal, represented by the symbol ‘K’ (from its Latin name Kalium). It is white with a silvery shine or luster and is soft at room temperature . The compound you mentioned seems to be a complex organoboron compound involving a biphenyl group and a trifluoroborate group attached to a potassium ion. Organoboron compounds are widely used in organic synthesis due to their stability and functional group compatibility .
Synthesis Analysis
While specific synthesis methods for “Potassium [1,1’-biphenyl]-3-yltrifluoroborate” are not available, organoboron compounds are often synthesized through catalytic processes involving boronic esters .Physical And Chemical Properties Analysis
Potassium is a malleable metal with a silver color profile once isolated. It reacts aggressively with water, producing hydrogen . The physical and chemical properties of the entire compound would depend on the nature of the organoboron structure.Scientific Research Applications
Agriculture and Plant Nutrition
- Potassium in Agriculture : Potassium is crucial for plant growth, affecting everything from yield to resistance against stressors like drought and disease. Research highlights the need for a deeper understanding of potassium's role in soil and plant physiology to optimize agricultural practices and improve crop nutrition (Römheld & Kirkby, 2010; Etesami, Emami, & Alikhani, 2017).
Energy Storage and Batteries
- Potassium-Ion Batteries : Potassium-based batteries are emerging as alternatives to lithium-ion batteries due to their economic and environmental benefits. Studies are exploring materials and mechanisms for potassium-ion storage, aiming to enhance energy density, safety, and cost-effectiveness (Yao & Zhu, 2020; Zhang, Liu, & Guo, 2019).
Mechanism of Action
Safety and Hazards
Future Directions
Organic electrode materials (OEMs), which may include organoboron compounds, are being increasingly investigated for use in potassium-ion batteries (KIBs). These materials generally have sufficiently interstitial space and good structure flexibility, which can maintain superior performance in K-ion systems .
properties
IUPAC Name |
potassium;trifluoro-(2-phenylphenyl)boranuide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BF3.K/c14-13(15,16)12-9-5-4-8-11(12)10-6-2-1-3-7-10;/h1-9H;/q-1;+1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQFHGVJPZUXCTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=CC=C1C2=CC=CC=C2)(F)(F)F.[K+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BF3K |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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